2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide

• Molecular Formula: C19H18BrClN4OS
• Molecular Weight: 465.8 g/mol
• IUPAC Name: 2-[[5-(4-bromophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C19H18BrClN4OS/c1-3-25-18(13-5-7-14(20)8-6-13)23-24-19(25)27-11-17(26)22-15-9-4-12(2)16(21)10-15/h4-10H,3,11H2,1-2H3,(H,22,26)
• InChI Key: UABVZMGTOYUIRH-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)C)Cl)C3=CC=C(C=C3)Br

Description

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the triazole family of compounds, which are known for their diverse biological activities and therapeutic potential. The purpose of

Mechanism of Action

The mechanism of action of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide is not fully understood. However, it is believed that this compound exerts its biological effects by inhibiting specific enzymes and signaling pathways that are involved in inflammation, cancer, and microbial infection.
Biochemical and Physiological Effects:
2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide has been shown to have several biochemical and physiological effects. This compound has been found to inhibit the activity of specific enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer. It has also been shown to have antimicrobial activity against a wide range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide in lab experiments is its potent biological activity. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties, which make it a useful tool for studying these biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe and effective dosages of this compound for use in scientific research.

Future Directions

There are several future directions for the study of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide. One direction is to study the potential applications of this compound in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate the molecular mechanisms underlying the biological effects of this compound, which could lead to the development of more potent and selective inhibitors of specific enzymes and signaling pathways. Finally, further studies are needed to determine the safety and efficacy of this compound in animal models and clinical trials, which could pave the way for its eventual use in the treatment of human diseases.

Synthesis Methods

The synthesis of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide involves several steps. The first step involves the reaction of 4-bromobenzyl chloride with 1,2,4-triazole-3-thiol in the presence of a base to form 5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol. The second step involves the reaction of 5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol with 3-chloro-4-methylaniline in the presence of a base to form 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide.

Scientific Research Applications

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide has been studied extensively for its potential applications in scientific research. This compound has been found to have potent anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.